β,γ-Dihydro Vitamin K1
β,γ-Dihydro Vitamin K1
2', 3'-Dihydro-phytomenadione, also known as 2', 3'-dihydrophylloquinone or 2', 3'-dihydrovitamin K1, belongs to the class of organic compounds known as vitamin k compounds. These are quinone lipids containing a methylated naphthoquinone ring structure, and vary in the aliphatic side chain attached at the 3-position. 2', 3'-Dihydro-phytomenadione is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2', 3'-dihydro-phytomenadione is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, 2', 3'-dihydro-phytomenadione can be found in a number of food items such as brazil nut, pacific rockfish, canola, and broccoli. This makes 2', 3'-dihydro-phytomenadione a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
64236-23-3
VCID:
VC0029432
InChI:
InChI=1S/C31H48O2/c1-22(2)12-9-13-23(3)14-10-15-24(4)16-11-17-25(5)20-21-27-26(6)30(32)28-18-7-8-19-29(28)31(27)33/h7-8,18-19,22-25H,9-17,20-21H2,1-6H3
SMILES:
CC1=C(C(=O)C2=CC=CC=C2C1=O)CCC(C)CCCC(C)CCCC(C)CCCC(C)C
Molecular Formula:
C31H48O2
Molecular Weight:
452.7 g/mol
β,γ-Dihydro Vitamin K1
CAS No.: 64236-23-3
Reference Standards
VCID: VC0029432
Molecular Formula: C31H48O2
Molecular Weight: 452.7 g/mol
| CAS No. | 64236-23-3 |
|---|---|
| Product Name | β,γ-Dihydro Vitamin K1 |
| Molecular Formula | C31H48O2 |
| Molecular Weight | 452.7 g/mol |
| IUPAC Name | 2-methyl-3-(3,7,11,15-tetramethylhexadecyl)naphthalene-1,4-dione |
| Standard InChI | InChI=1S/C31H48O2/c1-22(2)12-9-13-23(3)14-10-15-24(4)16-11-17-25(5)20-21-27-26(6)30(32)28-18-7-8-19-29(28)31(27)33/h7-8,18-19,22-25H,9-17,20-21H2,1-6H3 |
| Standard InChIKey | XOQNYHSBHIIJMQ-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=O)C2=CC=CC=C2C1=O)CCC(C)CCCC(C)CCCC(C)CCCC(C)C |
| Canonical SMILES | CC1=C(C(=O)C2=CC=CC=C2C1=O)CCC(C)CCCC(C)CCCC(C)CCCC(C)C |
| Description | 2', 3'-Dihydro-phytomenadione, also known as 2', 3'-dihydrophylloquinone or 2', 3'-dihydrovitamin K1, belongs to the class of organic compounds known as vitamin k compounds. These are quinone lipids containing a methylated naphthoquinone ring structure, and vary in the aliphatic side chain attached at the 3-position. 2', 3'-Dihydro-phytomenadione is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2', 3'-dihydro-phytomenadione is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, 2', 3'-dihydro-phytomenadione can be found in a number of food items such as brazil nut, pacific rockfish, canola, and broccoli. This makes 2', 3'-dihydro-phytomenadione a potential biomarker for the consumption of these food products. |
| Synonyms | 2',3'-dihydrophylloquinone dihydrophylloquinone hydrophylloquinone |
| PubChem Compound | 152059 |
| Last Modified | Nov 11 2021 |
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